Cas no 2034438-52-1 (N-{1-6-(trifluoromethyl)pyrimidin-4-ylpiperidin-4-yl}-1H-indazole-3-carboxamide)

• Product Name: N-{1-6-(trifluoromethyl)pyrimidin-4-ylpiperidin-4-yl}-1H-indazole-3-carboxamide
• CAS No: 2034438-52-1
• MF: C₁₈H₁₇F₃N₆O
• MW: 390.362393140793
• CID: 5350634
• Update Time: 2025-08-05

N-{1-6-(trifluoromethyl)pyrimidin-4-ylpiperidin-4-yl}-1H-indazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[1-[6-(Trifluoromethyl)-4-pyrimidinyl]-4-piperidinyl]-1H-indazole-3-carboxamide
• N-{1-6-(trifluoromethyl)pyrimidin-4-ylpiperidin-4-yl}-1H-indazole-3-carboxamide

• Inchi： 1S/C18H17F3N6O/c19-18(20,21)14-9-15(23-10-22-14)27-7-5-11(6-8-27)24-17(28)16-12-3-1-2-4-13(12)25-26-16/h1-4,9-11H,5-8H2,(H,24,28)(H,25,26)
• InChI Key： XKJJQYZZICICIN-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(C(NC2CCN(C3C=C(C(F)(F)F)N=CN=3)CC2)=O)=N1

Experimental Properties

• Density: 1.47±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 661.9±55.0 °C(Predicted)
• pka: 12.46±0.40(Predicted)

Additional information on N-{1-6-(trifluoromethyl)pyrimidin-4-ylpiperidin-4-yl}-1H-indazole-3-carboxamide

Exploring the Potential of N-{1-[6-(Trifluoromethyl)Pyrimidin-4-yl]Piperidin-4-yl}-1H-Indazole-3-Carboxamide (CAS No. 2034438-52-1)

In recent years, the field of medicinal chemistry has witnessed remarkable advancements in the design and synthesis of bioactive compounds. Among these, the compound N-{1-[6-(Trifluoromethyl)Pyrimidin-4-yl]Piperidin-4-yl}-1H-Indazole-3-Carboxamide (CAS No. 2034438-52-1) has emerged as a promising candidate in various pharmacological studies. This compound, with its unique structural features and potential therapeutic applications, has garnered significant attention from researchers worldwide.

The molecular structure of N-{1-[6-(Trifluoromethyl)Pyrimidin-4-yl]Piperidin-4-yl}-1H-indazole-3-carboxamide is characterized by a trifluoromethyl group attached to a pyrimidine ring, which is further connected to a piperidine ring. This arrangement creates a rigid yet versatile scaffold that facilitates interactions with various biological targets. The indazole moiety, a key component of this compound, is known for its ability to engage in π–π stacking and hydrogen bonding, making it an ideal component for drug design.

Recent studies have highlighted the potential of this compound as a kinase inhibitor, particularly targeting enzymes involved in cellular signaling pathways such as the MAPK pathway. Its ability to modulate these pathways makes it a valuable tool in the development of treatments for conditions like cancer and inflammatory diseases. Moreover, the trifluoromethyl group enhances the compound's lipophilicity, improving its bioavailability and pharmacokinetic properties.

The synthesis of N-{1-[6-(Trifluoromethyl)Pyrimidin-4-yl]Piperidin-4-yll}-1H-indazole-3-carboxamide involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the pyrimidine ring through cyclization reactions and the subsequent attachment of the piperidine and indazole groups. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is suitable for preclinical studies.

One of the most exciting aspects of this compound is its potential application in targeted cancer therapy. Preclinical data suggest that it exhibits selective cytotoxicity against cancer cells while sparing normal cells, indicating a favorable therapeutic index. Additionally, its ability to inhibit key oncogenic pathways makes it a candidate for combination therapies with other anticancer agents.

As research on N-{1-[6-(Trifluoromethyl)Pyrimidin-4-yll}Piperidin -4-yll}-1H-indazole -3-carboxamide continues to progress, its role in drug discovery is becoming increasingly evident. With ongoing studies exploring its mechanism of action, toxicity profile, and efficacy in animal models, this compound holds immense promise for advancing modern medicine.